molecular formula C7H8N2O2 B1198054 2,4-Diaminobenzoic acid CAS No. 611-03-0

2,4-Diaminobenzoic acid

Cat. No. B1198054
CAS RN: 611-03-0
M. Wt: 152.15 g/mol
InChI Key: LDQMZKBIBRAZEA-UHFFFAOYSA-N
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Description

2,4-Diaminobenzoic acid is a compound with the molecular formula C7H8N2O2 . It is used in various chemical reactions and has potential applications in the pharmaceutical industry .


Synthesis Analysis

The synthesis of 2,4-Diaminobenzoic acid involves several steps. One method uses phthalic anhydride as a raw material, which is then treated with concentrated sulfuric acid and fuming nitric acid to generate 4-nitrophthalic acid . Another method involves a Pd (II)-catalyzed [4 + 1 + 1] modular synthesis of diverse quinazoline-2,4- (1 H,3 H)-diones through one-pot cascade reactions of cyclocondensation of o - (alkyl)aminobenzoic acids with CO .


Chemical Reactions Analysis

2,4-Diaminobenzoic acid can participate in various chemical reactions. For instance, it can be used in the synthesis of diverse N-substituted quinazoline-2,4 (1H,3H)-diones . It can also react with substituted aldehydes to form Schiff base derivatives .


Physical And Chemical Properties Analysis

2,4-Diaminobenzoic acid is a solid compound with a boiling point of 274.61°C at 760 mmHg and a melting point of 140°C .

Scientific Research Applications

    Pharmacognosy

    • Application : 2,4-Diaminobenzoic acid was identified from the aqueous alcoholic extract of the aerial parts of Daucus carota L. var. boissieri (Apiaceae), along with carotamine .
    • Method : The compound was isolated through conventional methods of analysis and confirmed by LC-ESI/MS and NMR spectral analysis .
    • Results : This study reported the isolation and identification of 2,4-diaminobenzoic acid for the first time from a plant source .

    Polymer Science

    • Application : 2,4-Diaminobenzoic acid was used in the synthesis of poly-o-carboxy-m-phenylene terephthalamide (PCPT), a type of polyamide-heterocyclic (PA-H) fiber .
    • Method : The PCPT was synthesized from 2,4-diaminobenzoic acid and chloroanhydride of terephthalic acid by irreversible polycondensation in a solution .
    • Results : The synthesized PCPT was capable of forming fiber, having a high logarithmic viscosity and the ability to form concentrated solutions in amide solvents suitable for fiber spinning .

    Peptide Synthesis

    • Application : 2,4-Diaminobenzoic acid is used in the field of peptide synthesis. It is used in the preparation of peptide thioester in Fmoc Solid-Phase Peptide Synthesis (SPPS) .
    • Method : The compound is initially attached to Rink amide resin. The first amino acid is then coupled into one of the amino groups of 2,4-diaminobenzoic acid, and the peptide chain is elongated .
    • Results : This method allows for the synthesis of various peptides with divergent sequence patterns .

    Polymer Science

    • Application : 2,4-Diaminobenzoic acid is used in the synthesis of aromatic copolyimides containing Bi-benzimidazole moiety .
    • Method : A new aromatic heterocyclic diamine monomer, 2,2-bis (4’-aminophenyl)- 5,5-bi-1H-benzimidazole (BAPBBI), was synthesized via a one-step reaction of 3,3’,4,4’-biphenyltetramine and p -aminobenzoic acid in polyphosphoric acids .
    • Results : The synthesized copolyimide films containing the bi-benzimidazole moieties were prepared by the reaction of pyromellitic dianhydride (PMDA), 4,4’-oxydianiline (ODA) and BAPBBI with various molar ratios. These polyimides exhibited a higher glass transition temperature of 408–438 °C and an initial thermal decomposition of 550–580 °C .

    Peptide Synthesis

    • Application : 2,4-Diaminobenzoic acid is used in the field of peptide synthesis. It is used in the preparation of peptide thioester in Fmoc Solid-Phase Peptide Synthesis (SPPS) .
    • Method : The compound is initially attached to Rink amide resin. The first amino acid is then coupled into one of the amino groups of 2,4-diaminobenzoic acid, and the peptide chain is elongated .
    • Results : This method allows for the synthesis of various peptides with divergent sequence patterns .

    Polymer Science

    • Application : 2,4-Diaminobenzoic acid is used in the synthesis of soluble polyimides based on Diaminobenzoic Acid Alkylester .
    • Method : A new aromatic heterocyclic diamine monomer, 2,2-bis (4’-aminophenyl)- 5,5-bi-1H-benzimidazole (BAPBBI), was synthesized via a one-step reaction of 3,3’,4,4’-biphenyltetramine and p -aminobenzoic acid in polyphosphoric acids .
    • Results : These polyimides and copolyimides based on DBAE were soluble in various polar solvents and exhibited good thermal stability in air and under nitrogen .

Safety And Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation .

Future Directions

Peptide drug development has made significant progress over the last century. The discovery of solid-phase peptide synthesis has enabled chemists to synthesize various peptides with divergent sequence patterns . Therefore, 2,4-Diaminobenzoic acid, as a building block in peptide synthesis, could have potential applications in this field.

properties

IUPAC Name

2,4-diaminobenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8N2O2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,8-9H2,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LDQMZKBIBRAZEA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1N)N)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20209972
Record name 2,4-Diaminobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20209972
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

152.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,4-Diaminobenzoic acid

CAS RN

611-03-0
Record name 2,4-Diaminobenzoic acid
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000611030
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2,4-Diaminobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20209972
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 611-03-0
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
51
Citations
Y Valadbeigi, T Causon - Physical Chemistry Chemical Physics, 2023 - pubs.rsc.org
Aminobenzoic acids are well-established candidates for understanding the formation of isomeric ions in positive mode electrospray ionization as they yield both N- and O-protomers (…
Number of citations: 4 pubs.rsc.org
OA Eldahshan, NA Ayoub, AENB Singab, MM El-Azizi - Molecules, 2002 - mdpi.com
The unique aromatic peptide 4-(p-aminobenzoylamino)-2-aminobenzoic acid, carotamine, together with 2,4-diaminobenzoic acid, isolated for the first time from a plant source, were …
Number of citations: 4 www.mdpi.com
VN Odnoralova, RA Sadekova, GI Kudryavtsev… - Fibre Chemistry, 1974 - Springer
The higher~ in of PCPT synthesized in MP is most likely to be explained by the fact that in MP the PCTP is more resistant to degradation processes. The nature of these processes would …
Number of citations: 2 link.springer.com
HC Brill - Journal of the American Chemical Society, 1921 - ACS Publications
One of the simplest members of this class of compounds, namely, ethyl^-amino-benzoate1 has been known for some time, possesses marked anes-thetic properties and is used as a …
Number of citations: 21 pubs.acs.org
M Sayama, T Kondo, M Mori - Journal of health science, 2002 - jstage.jst.go.jp
Acetyl transfer and N-deacetylation associated with the metabolism of carcinogenic 2, 4-diaminotoluene (2, 4-DAT) were examined by detecting the products formed during the …
Number of citations: 1 www.jstage.jst.go.jp
A Seidenberg - Journal of the American Chemical Society, 1921 - ACS Publications
The n-butyl esters of (1) p-aminobenzoic acid;(2) o-aminobenzoic acid,(2) wt-aminobenzoic acid,(1) 3, 5-diaminobenzoic acid;(3) 2, 4-diaminobenzoic acid; the allyl ester of (1) p-…
Number of citations: 0 pubs.acs.org
K Yoshiizumi, F Nakajima, R Dobashi… - Bioorganic & medicinal …, 2004 - Elsevier
In order to investigate the effect of the fixation of the orientations of the two long chains, three types of novel derivatives of scavenger receptor inhibitor 1 were synthesized, and their …
Number of citations: 15 www.sciencedirect.com
MAKI MORI, M INOUE, T NUNOZAWA… - Chemical and …, 1986 - jstage.jst.go.jp
4-Acetylamino-2-hydroxylaminotoluene (4AA2HAT) and 2 ‘hydr0xylamino-6-nitrotoluene (2HA6NT) were prepared from 4-acetylamino-Z-nitrotoluene (4AA2NT) and 2, 6-dinitrotoluene (…
Number of citations: 24 www.jstage.jst.go.jp
M Sayama, MA Mori, M Ishida, K Okumura, H Kozuka - Xenobiotica, 1989 - Taylor & Francis
1. The major biliary metabolite of 2,4-dinitrotoluene (2,4-DNT) in male Wistar rat was 2,4-dinitrobenzyl alcohol glucuronide and the minor metabolites were 2,4-dinitrobenzyl alcohol, 2,4-…
Number of citations: 10 www.tandfonline.com
T Aune, SD Nelson, E Dybing - Chemico-Biological Interactions, 1979 - Elsevier
Mutagenicity of 2,4-diaminotoluene (DAT) in the Salmonella mutagenicity assay was increased with liver fractions from phenobarbital (PB) or β-naphthoflavone (BNF) treated rats. …
Number of citations: 24 www.sciencedirect.com

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